Cas no 1421453-95-3 (2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide)

• Product Name: 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide
• CAS No: 1421453-95-3
• MF: C₂₁H₂₅N₃O
• MW: 335.442704916
• CID: 5365535
• Update Time: 2025-05-19

2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-N-phenyl-2-(phenylmethyl)-1-piperazinecarboxamide
• 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide

• Inchi： 1S/C21H25N3O/c25-21(22-18-9-5-2-6-10-18)24-14-13-23(19-11-12-19)16-20(24)15-17-7-3-1-4-8-17/h1-10,19-20H,11-16H2,(H,22,25)
• InChI Key： WSKUENSBOAZEEY-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2)=O)CCN(C2CC2)CC1CC1=CC=CC=C1

Experimental Properties

• Density: 1.231±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.0±50.0 °C(Predicted)
• pka: 13.94±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide

Introduction to 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide (CAS No. 1421453-95-3)

2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide, identified by its Chemical Abstracts Service number (CAS No. 1421453-95-3), is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, including its benzyl, cyclopropyl, and phenyl substituents, contribute to its unique chemical properties and biological interactions.

The benzyl group at the 2-position and the cyclopropyl group at the 4-position of the piperazine ring introduce steric and electronic influences that modulate the compound's reactivity and binding affinity to biological targets. The N-phenyl moiety further enhances the molecule's complexity, enabling a wide range of potential interactions with biological systems. These structural elements make 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in piperazine derivatives due to their role as key pharmacophores in numerous therapeutic agents. The compound's potential applications span across various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. Its unique structural framework suggests that it may exhibit properties such as receptor selectivity, which is crucial for developing drugs with minimal side effects.

One of the most compelling aspects of 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide is its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in neurotransmitter pathways. Preliminary studies indicate that this compound may have agonistic or antagonistic effects on certain neurotransmitter receptors, making it a valuable tool for investigating the mechanisms underlying CNS disorders.

The synthesis of 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzyl, cyclopropyl, and phenyl groups necessitates precise control over reaction conditions to avoid unwanted byproducts. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide. Molecular modeling techniques have been used to predict its binding affinity to various biological targets, providing insights into its potential therapeutic applications. These computational studies have complemented experimental approaches, allowing researchers to design more targeted experiments and optimize drug-like properties.

The pharmacokinetic profile of 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide is another critical aspect that has been studied extensively. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for clinical use. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and metabolic stability.

In conclusion, 2-benzyl-4-cyclopropyl-N-phenylpiperazine-1-carboxamide (CAS No. 1421453-95-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a valuable compound for further research and development. As our understanding of its chemical properties and biological interactions continues to grow, so too will its potential as a therapeutic agent.